[4-(difluoromethoxy)phenyl]-[(3R,4R)-3-(hydroxymethyl)-4-(piperidin-1-ylmethyl)pyrrolidin-1-yl]methanone

• IUPAC Name: [4-(difluoromethoxy)phenyl]-[(3R,4R)-3-(hydroxymethyl)-4-(piperidin-1-ylmethyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C19H26F2N2O3/c20-19(21)26-17-6-4-14(5-7-17)18(25)23-11-15(16(12-23)13-24)10-22-8-2-1-3-9-22/h4-7,15-16,19,24H,1-3,8-13H2/t15-,16-/m1/s1
• InChI Key: BCXJNRVYDBBCSI-HZPDHXFCSA-N
• Canonical SMILES: C1CCN(CC1)CC2CN(CC2CO)C(=O)C3=CC=C(C=C3)OC(F)F
• Isomeric SMILES: C1CCN(CC1)C[C@@H]2CN(C[C@@H]2CO)C(=O)C3=CC=C(C=C3)OC(F)F
• Molecular Formula: C19H26F2N2O3
• Molecular Weight: 368.4 g/mol

Description

[4-(difluoromethoxy)phenyl]-[(3R,4R)-3-(hydroxymethyl)-4-(piperidin-1-ylmethyl)pyrrolidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H26F2N2O3 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
The exact mass of the compound [(3R*,4R*)-1-[4-(difluoromethoxy)benzoyl]-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol is 368.19114902 g/mol and the complexity rating of the compound is 452. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural Characterization and Synthesis

One study focuses on the structural characterization and synthesis of related compounds, highlighting the importance of chiral chromatography in separating enantiomers and establishing the absolute configuration of the pyrrolopiperidine fragment. The study demonstrated the distorted chair conformation of the piperidine ring and its cis-fusion with a five-membered envelope-shaped ring, suggesting potential applications in stereochemical analyses and synthesis of complex organic compounds (Huichun Zhu et al., 2009).

Reactivity and Mechanistic Insights

Research on the stereochemistry of ionic thiol addition to acetylenic ketones provides insights into the reactivity of compounds with piperidine catalysts, offering a basis for understanding the chemical behavior of similar compounds in synthetic applications. The study highlights the effect of solvents on the configuration of the resulting isomers, which could be relevant for designing synthesis pathways involving “[(3R*,4R*)-1-[4-(difluoromethoxy)benzoyl]-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol” or its derivatives (Mohamed T. Omar & M. N. Basyouni, 1974).

Complex Formation and Catalysis

Another area of research involves the cyclopalladation of N-(p-thiotoluoyl)pyrrolidine and -piperidine, indicating the compound's potential to participate in complex formation with palladium. This research may provide a foundation for developing new catalytic systems or materials based on the structural and electronic properties of “[(3R*,4R*)-1-[4-(difluoromethoxy)benzoyl]-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol” (Y. Nojima et al., 1996).

Corrosion Inhibition

The study on 1,2,3-triazole derivatives as corrosion inhibitors for mild steel in acidic medium sheds light on the potential application of similar compounds in corrosion protection. Such applications are particularly relevant in industrial settings where corrosion resistance is crucial (Corrosion Science, 2017).